Cas no 2171419-97-7 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid)

4-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group ensures selective deprotection under mild basic conditions, facilitating efficient solid-phase peptide assembly. The 2,2-dimethylbutanoic acid moiety enhances steric hindrance, improving stability during coupling reactions. This compound is particularly valuable for introducing sterically constrained residues into peptide chains while maintaining compatibility with standard Fmoc-based protocols. Its structural features contribute to reduced racemization risks and improved solubility in organic solvents, making it a reliable choice for complex peptide synthesis applications. The product is typically utilized in research-scale and industrial peptide production under controlled conditions.
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid structure
2171419-97-7 structure
Product Name:4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid
CAS No:2171419-97-7
MF:C27H34N2O5
MW:466.569267749786
CID:5867023
PubChem ID:165737333
Update Time:2025-06-30

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid
    • EN300-1508588
    • 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
    • 2171419-97-7
    • Inchi: 1S/C27H34N2O5/c1-5-17(2)23(24(30)28-15-14-27(3,4)25(31)32)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t17?,23-/m0/s1
    • InChI Key: FFRINNMYAFQTRV-VXLWULRPSA-N
    • SMILES: O(C(N[C@H](C(NCCC(C(=O)O)(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1508588-1.0g
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
1g
$0.0 2023-06-05
Enamine
EN300-1508588-50mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
50mg
$2829.0 2023-09-27
Enamine
EN300-1508588-100mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
100mg
$2963.0 2023-09-27
Enamine
EN300-1508588-250mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
250mg
$3099.0 2023-09-27
Enamine
EN300-1508588-500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
500mg
$3233.0 2023-09-27
Enamine
EN300-1508588-1000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
1000mg
$3368.0 2023-09-27
Enamine
EN300-1508588-2500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
2500mg
$6602.0 2023-09-27
Enamine
EN300-1508588-5000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
5000mg
$9769.0 2023-09-27
Enamine
EN300-1508588-10000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
2171419-97-7
10000mg
$14487.0 2023-09-27

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic Acid: A Comprehensive Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid, with the CAS registry number 2171419-97-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a branched alkyl chain. Its unique properties make it a valuable tool in various research and industrial applications.

The chemical structure of this compound is characterized by the presence of an Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a pentanamide moiety, which is further substituted with a methyl group at the third position. The chiral center at the second carbon of the pentanamide chain introduces stereochemical complexity, making this compound a potential candidate for enantioselective reactions and chiral resolution studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including stereoselective alkylation and coupling reactions, to construct the chiral center and assemble the molecule. These methods have not only improved the yield but also enhanced the purity of the final product, making it suitable for high-throughput screening and other demanding applications.

In terms of applications, this compound has found utility in peptide synthesis as a building block for constructing complex polypeptides and proteins. The Fmoc group serves as an excellent protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it ideal for solid-phase peptide synthesis (SPPS), where precise control over the sequence and stereochemistry of amino acids is crucial.

Beyond peptide synthesis, this compound has also been explored in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a lead compound for developing therapeutics targeting neurodegenerative diseases and cancer. The methyl groups present in its structure contribute to its lipophilicity, enhancing its ability to cross biological membranes and interact with intracellular targets.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (2S) configuration at the chiral center ensures proper alignment of functional groups during molecular interactions, which is critical for achieving desired pharmacological effects. Researchers have utilized this compound to study enantioselective binding events and to develop chiral catalysts for asymmetric synthesis.

From an analytical standpoint, this compound presents challenges due to its complex structure and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize its physical and chemical properties. These studies have provided insights into its conformational flexibility, solubility profiles, and thermal stability.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid (CAS No: 2171419-97-7) is a versatile compound with significant potential in organic synthesis, peptide chemistry, and drug discovery. Its unique structure, stereochemical features, and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd